1-Cyanomethyl-cyclohexanecarboxylic acid methyl ester

• Molecular Formula: C10H15NO2
• Molecular Weight: 181.23 g/mol
• IUPAC Name: methyl 1-(cyanomethyl)cyclohexane-1-carboxylate
• InChI: InChI=1S/C10H15NO2/c1-13-9(12)10(7-8-11)5-3-2-4-6-10/h2-7H2,1H3
• InChI Key: VIMXQPIUKVIGSK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1(CCCCC1)CC#N

Description

1-Cyanomethyl-cyclohexanecarboxylic acid methyl ester is a useful research compound. Its molecular formula is C10H15NO2 and its molecular weight is 181.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Treat a −78° C. solution of methyl cyclohexane carboxylate (15.0 g, 0.105 mol) in THF (150 mL) with a 2M solution of lithium diisopropylamide in heptane/THF/ethylbenzene (63.3 mL, 0.126 mol) and stir at −78° C. for 20 minutes under N2. Treat the reaction with bromoacetonitrile (25.31 g, 0.211 mol) and stir at −78° C. for 15 minutes. Warm the reaction to room temperature and stir 4 hours. Acidify the reaction with 1 N HCl and then dilute the reaction with ethyl acetate and wash with water. Dry the organic layer (Na2SO4) and remove the solvent in vacuo to afford crude product. Purify with a 0 to 30% ethyl acetate in hexanes gradient on silica gel to afford 7.78 g (41%) of the titled product. Rf=0.32 (3/1 hexanes/ethyl acetate).